Cas no 1541867-97-3 (2-Propynoic acid, 3-(1H-pyrrol-3-yl)-)

• Product Name: 2-Propynoic acid, 3-(1H-pyrrol-3-yl)-
• CAS No: 1541867-97-3
• MF: C₇H₅NO₂
• MW: 135.120101690292
• CID: 5295570
• Update Time: 2025-11-02

2-Propynoic acid, 3-(1H-pyrrol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(1H-pyrrol-3-yl)-

• Inchi： 1S/C7H5NO2/c9-7(10)2-1-6-3-4-8-5-6/h3-5,8H,(H,9,10)
• InChI Key： PQZSSFDCUCAXAL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1C=CNC=1

Additional information on 2-Propynoic acid, 3-(1H-pyrrol-3-yl)-

Exploring the Unique Properties and Applications of 2-Propynoic acid, 3-(1H-pyrrol-3-yl)- (CAS No. 1541867-97-3)

In the realm of specialty chemicals, 2-Propynoic acid, 3-(1H-pyrrol-3-yl)- (CAS No. 1541867-97-3) stands out as a compound of significant interest due to its distinctive molecular structure and versatile applications. This compound, which combines a pyrrole ring with a propynoic acid moiety, has garnered attention in pharmaceutical research, material science, and organic synthesis. Its unique properties make it a valuable building block for developing novel compounds with potential therapeutic and industrial uses.

The molecular structure of 2-Propynoic acid, 3-(1H-pyrrol-3-yl)- features a pyrrole heterocycle attached to a propynoic acid group. Pyrrole derivatives are widely recognized for their role in biologically active molecules, including pharmaceuticals and agrochemicals. The presence of the propynoic acid group introduces additional reactivity, enabling this compound to participate in various chemical transformations, such as click chemistry and cross-coupling reactions. These characteristics make it a sought-after intermediate in synthetic chemistry.

One of the most exciting applications of 2-Propynoic acid, 3-(1H-pyrrol-3-yl)- lies in the field of drug discovery. Researchers are increasingly exploring pyrrole-based compounds for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The propynoic acid moiety can serve as a linker or functional group to enhance the binding affinity of these molecules to biological targets. Recent studies have highlighted its utility in designing small-molecule therapeutics, particularly in oncology and infectious disease research.

Beyond pharmaceuticals, 2-Propynoic acid, 3-(1H-pyrrol-3-yl)- has found applications in material science. Its ability to form stable covalent bonds with other functional groups makes it an attractive candidate for developing advanced polymers and coatings. For instance, it can be incorporated into conductive polymers or photoresponsive materials, which are critical for electronics and renewable energy technologies. The compound's reactivity also allows for the creation of customizable surfaces with tailored properties for specific industrial needs.

The synthesis of 2-Propynoic acid, 3-(1H-pyrrol-3-yl)- typically involves multi-step organic reactions, including Sonogashira coupling or pyrrole functionalization. These methods require precise control over reaction conditions to ensure high yield and purity. As demand for this compound grows, researchers are exploring greener and more efficient synthetic routes, aligning with the broader trend toward sustainable chemistry. Innovations in catalysis and solvent systems are expected to further optimize its production.

In the context of market trends, the demand for 2-Propynoic acid, 3-(1H-pyrrol-3-yl)- is driven by its expanding applications in life sciences and advanced materials. Pharmaceutical companies and research institutions are actively sourcing high-quality batches of this compound for preclinical and clinical studies. Meanwhile, manufacturers are investing in scalable production methods to meet the needs of diverse industries. The compound's versatility ensures its relevance in emerging fields such as bioconjugation and nanotechnology.

For researchers and industry professionals seeking reliable information about 2-Propynoic acid, 3-(1H-pyrrol-3-yl)-, understanding its physicochemical properties is essential. Key parameters include its solubility, stability, and reactivity profile, which influence its handling and storage. Proper characterization techniques, such as NMR spectroscopy and mass spectrometry, are critical for verifying its identity and purity. These details are particularly important for applications requiring stringent quality control, such as pharmaceutical formulations.

Looking ahead, the future of 2-Propynoic acid, 3-(1H-pyrrol-3-yl)- appears promising, with ongoing research uncovering new possibilities for its use. As the scientific community continues to explore pyrrole derivatives and acetylene-containing compounds, this molecule is likely to play a pivotal role in innovations across multiple disciplines. Its combination of structural features and functional versatility positions it as a key player in the next generation of specialty chemicals.

In summary, 2-Propynoic acid, 3-(1H-pyrrol-3-yl)- (CAS No. 1541867-97-3) is a compound of immense potential, bridging the gap between organic chemistry and applied sciences. Its applications in drug development, material engineering, and beyond underscore its value as a versatile and innovative chemical entity. As research progresses, this compound is poised to contribute significantly to advancements in health, technology, and sustainability.